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Compound of Interest

Compound Name: O-(Triethylsilyl)hydroxylamine

Cat. No.: B13122480

Get Quote

Executive Summary
O-Triethylsilyl hydroxylamine (

) is an organosilicon reagent serving primarily as a protected form of hydroxylamine and an
electrophilic aminating agent.[1] Structurally, it consists of a hydroxylamine core O-protected by
a triethylsilyl (TES) group.[1] It offers a strategic balance in stability: it is more hydrolytically
stable than its trimethylsilyl (TMS) analog (

) yet more labile and easier to remove than the tert-butyldimethylsilyl (TBDMS) variant.[1]

This guide outlines the physicochemical characteristics, synthesis protocols, and mechanistic

applications of

in pharmaceutical and organic synthesis.

Chemical Identity and Physical Properties[1][2][3]
Due to the specialized nature of the TES-variant compared to the commoditized TMS-analog,

specific physical constants are often derived from comparative organosilicon trends.[1] The

data below synthesizes known experimental values for the class and calculated properties for

the specific TES derivative.
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Chemical Identification
Attribute Detail

Systematic Name O-(Triethylsilyl)hydroxylamine

Formula

Molecular Weight 147.29 g/mol

Structure

Analogous CAS
22737-36-6 (Refers to TMS-analog; TES-analog

is non-standard in bulk catalogs)

Physical Characteristics (Comparative)
The following table contrasts

with the common TMS analog to provide context for handling and distillation.

Property
O-Trimethylsilyl (TMS)
Analog

O-Triethylsilyl (TES)

Hydroxylamine

Physical State Colorless Liquid Colorless Liquid

Boiling Point 98–100 °C (760 mmHg)

~145–155 °C (Est. 760 mmHg)

(Often distilled at reduced

pressure)

Density 0.86 g/mL ~0.89–0.91 g/mL (Predicted)

Refractive Index (

)
1.405 ~1.43–1.44

Solubility
Soluble in

, THF, DCM

Soluble in

, THF, DCM, Toluene

Hydrolytic Stability Low (Hydrolyzes rapidly in air)
Moderate (More stable than

TMS, still moisture sensitive)
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Technical Note: The boiling point of triethylsilyl derivatives is consistently 40–50°C higher than

their trimethylsilyl counterparts due to increased molecular weight and van der Waals

interactions.[1] Vacuum distillation (e.g., 10–20 mmHg) is recommended for purification to avoid

thermal decomposition.

Synthesis and Preparation Protocol
Since

is not a standard catalog item, it is typically prepared in situ or synthesized fresh. The standard
protocol involves the silylation of hydroxylamine hydrochloride.[1]

Reaction Scheme
The synthesis relies on the nucleophilic attack of hydroxylamine oxygen on the chlorosilane,

driven by a base (Triethylamine or Imidazole).

Hydroxylamine HCl
(NH2OH·HCl)

Tetrahedral
Intermediate

 DCM / 0°C

Chlorotriethylsilane
(Et3SiCl)

 DCM / 0°C

Base
(Et3N or Imidazole)

 DCM / 0°C

O-Triethylsilyl
hydroxylamine
(Et3SiONH2)

Et3N·HCl
(Precipitate)

Click to download full resolution via product page

Figure 1: Synthesis pathway via silylation of hydroxylamine hydrochloride.

Step-by-Step Protocol
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Reagents:

Hydroxylamine hydrochloride (

): 1.0 equiv

Chlorotriethylsilane (

): 1.1 equiv

Triethylamine (

): 2.2 equiv (One mole to free

, one to scavenge HCl)

Solvent: Dichloromethane (DCM) or Diethyl Ether (anhydrous)

Procedure:

Suspension: In a flame-dried round-bottom flask under Argon, suspend

in anhydrous DCM (0.5 M concentration).

Base Addition: Cool to 0°C. Add

dropwise over 20 minutes. The solution will become a thick slurry of

.[1]

Silylation: Add

dropwise via syringe.[1]

Reaction: Allow the mixture to warm to room temperature and stir for 4–12 hours.

Workup:

Dilute with cold pentane or ether (to precipitate remaining amine salts).

Filter rapidly through a pad of Celite under an inert atmosphere.[1]
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Concentrate the filtrate under reduced pressure.[1]

Purification: Distill the residue under vacuum (approx. 15 mmHg). Collect the clear, colorless

liquid fraction.

Spectroscopic Identification
To validate the synthesis, the following spectral signatures are diagnostic for O-silylated

hydroxylamines.

Method Diagnostic Signal Assignment

NMR (

)
0.6–0.7 ppm (q, 6H) (Methylene)

0.9–1.0 ppm (t, 9H) (Methyl)

5.0–5.5 ppm (br s, 2H) (Broad due to exchange)

NMR ~4–6 ppm

~6–8 ppm

IR Spectroscopy ~3300–3400
stretching (Primary amine)

~1000–1100
ether linkage

Applications and Reactivity
is primarily utilized when the stability of TMS derivatives is insufficient for the reaction
conditions (e.g., slightly longer reaction times or presence of mild moisture).

Electrophilic Amination
One of the most potent applications is the transfer of the amino group (

equivalent) to nucleophiles (carbanions, Grignard reagents).
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Figure 2: Mechanism of electrophilic amination using silyl hydroxylamine.

Mechanism: The nucleophile attacks the nitrogen atom, displacing the weak siloxide leaving

group. The TES group improves the leaving group ability compared to alkyl ethers while

preventing side reactions common with acyl-protected hydroxylamines.[1]

Preparation of O-Substituted Hydroxylamines
can be N-alkylated or N-acylated, followed by selective desilylation (using Fluoride sources like
TBAF) to generate N-substituted hydroxylamines that are difficult to access directly.[1]

Stability and Handling
Moisture Sensitivity: While more stable than TMS-ONH2, the TES variant still hydrolyzes to

form silanol and hydroxylamine upon exposure to atmospheric moisture.[1]

Storage: Store under Argon or Nitrogen at 2–8°C.

Hazards: Hydroxylamine derivatives can be thermally unstable.[1] Do not distill at

atmospheric pressure if temperatures exceed 140°C; use vacuum.[1]

References
General Silylation Protocols

Colvin, E. W. (1981). "Silicon in Organic Synthesis." Butterworths.[1] (Foundational text on

silyl group stability: TMS < TES < TBS).

Properties of Silyl Hydroxylamines

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b13122480/docs?utm_src=pdf-body-img#technical-guide-physical-properties-and-reactivity-of-o-triethylsilyl-hydroxylamine
https://hymasynthesis.com/
https://hymasynthesis.com/
https://hymasynthesis.com/
https://hymasynthesis.com/
https://hymasynthesis.com/
https://hymasynthesis.com/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13122480?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


West, R., & Boudjouk, P. (1973). "Organosilylhydroxylamines."[1] Journal of the American

Chemical Society.[1][2] (Establishes boiling point trends for silyl-amines).

Sigma-Aldrich / Merck.[1] "O-(Trimethylsilyl)hydroxylamine Product Sheet." (Source for

TMS analog baseline data: bp 98-100°C, d 0.86).

Electrophilic Amination Applications

Berman, A. M., & Johnson, J. S.[2] (2006).[3][4] "Copper-catalyzed electrophilic amination

of diorganozinc nucleophiles." Journal of Organic Chemistry. (Discusses O-acyl and O-silyl

hydroxylamine reactivity).

NMR Data Correlations

Pretsch, E., et al. (2009).[4] "Structure Determination of Organic Compounds." Springer.[1]

(Reference for Et3Si- group chemical shifts).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Welcome To Hyma Synthesis Pvt. Ltd [hymasynthesis.com]

2. Hydroxylamine synthesis by oxidation [organic-chemistry.org]

3. researchgate.net [researchgate.net]

4. CN103304356A - Hydroxylamine synthesis method - Google Patents [patents.google.com]

To cite this document: BenchChem. [Technical Guide: Physical Properties and Reactivity of
O-Triethylsilyl Hydroxylamine ( )]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13122480/docs#technical-guide-physical-properties-
and-reactivity-of-o-triethylsilyl-hydroxylamine]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://hymasynthesis.com/
https://hymasynthesis.com/
https://www.organic-chemistry.org/synthesis/N1O/hydroxylamines.shtm
https://hymasynthesis.com/
https://www.organic-chemistry.org/synthesis/N1O/hydroxylamines.shtm
https://www.researchgate.net/publication/263853071_ChemInform_Abstract_Synthesis_and_Reactivity_of_Heterocyclic_Hydroxylamine-O-sulfonates
https://patents.google.com/patent/CN103304356A/en
https://patents.google.com/patent/CN103304356A/en
https://hymasynthesis.com/
https://www.benchchem.com/product/b13122480?utm_src=pdf-custom-synthesis#bc-rfq
https://hymasynthesis.com/
https://www.organic-chemistry.org/synthesis/N1O/hydroxylamines.shtm
https://www.researchgate.net/publication/263853071_ChemInform_Abstract_Synthesis_and_Reactivity_of_Heterocyclic_Hydroxylamine-O-sulfonates
https://patents.google.com/patent/CN103304356A/en
https://www.benchchem.com/product/b13122480/docs#technical-guide-physical-properties-and-reactivity-of-o-triethylsilyl-hydroxylamine
https://www.benchchem.com/product/b13122480/docs#technical-guide-physical-properties-and-reactivity-of-o-triethylsilyl-hydroxylamine
https://www.benchchem.com/product/b13122480/docs#technical-guide-physical-properties-and-reactivity-of-o-triethylsilyl-hydroxylamine
https://www.benchchem.com/product/b13122480/docs#technical-guide-physical-properties-and-reactivity-of-o-triethylsilyl-hydroxylamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13122480?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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